Cas no 17876-90-3 (Benzene,1-methoxy-3-(trimethylsilyl)-)

Benzene,1-methoxy-3-(trimethylsilyl)- is a specialized organosilicon compound featuring both methoxy and trimethylsilyl functional groups on a benzene ring. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly as a protected intermediate or precursor in cross-coupling reactions. The trimethylsilyl group enhances steric and electronic properties, facilitating selective transformations, while the methoxy substituent offers further functionalization potential. Its stability under mild conditions and compatibility with various reagents make it a versatile building block for pharmaceuticals, agrochemicals, and advanced materials. The compound is typically handled under inert conditions to preserve its integrity.
Benzene,1-methoxy-3-(trimethylsilyl)- structure
17876-90-3 structure
Product Name:Benzene,1-methoxy-3-(trimethylsilyl)-
CAS No:17876-90-3
MF:C10H16OSi
MW:180.318943977356
MDL:MFCD06201812
CID:138532
PubChem ID:2760824
Update Time:2025-05-28

Benzene,1-methoxy-3-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methoxy-3-(trimethylsilyl)-
    • (3-methoxyphenyl)-trimethylsilane
    • (4-METHOXY-PHENYL)-TRIMETHYL-SILANE
    • 3-(TRIMETHYLSILYL)ANISOLE
    • 3-Methoxyphenyltrimethylsilane
    • 3-trimethylsilylanisol
    • 3-trimethylsilyl-anisole
    • AMTSi022
    • m-trimethylsilylanisole
    • trimethyl(3-methoxyphenyl)silane
    • AKOS015910624
    • 3-trimethylsilylanisole
    • SY063847
    • Benzene, 1-methoxy-3-(trimethylsilyl)-
    • SCHEMBL9843250
    • 17876-90-3
    • DTXSID90375370
    • MFCD06201812
    • (3-methoxyphenyl)trimethylsilane
    • MDL： MFCD06201812
    • Inchi： 1S/C10H16OSi/c1-11-9-6-5-7-10(8-9)12(2,3)4/h5-8H,1-4H3
    • InChI Key： JNMGPIRHEVSHJR-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C)C1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 180.09700
  • Monoisotopic Mass: 180.097041664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Color/Form: Transparent colorless to slightly yellow liquid
  • Density: 0.91
  • Melting Point: Not available
  • Boiling Point: 216°C/751mmHg
  • Flash Point: 60.8°C
  • PSA: 9.23000
  • LogP: 2.24040
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

Benzene,1-methoxy-3-(trimethylsilyl)- Security Information

Benzene,1-methoxy-3-(trimethylsilyl)- Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Benzene,1-methoxy-3-(trimethylsilyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
023173-1g
3-(Trimethylsilyl)anisole
 17876-90-3 96%
1g
 ￡116.00 2022-03-01
Fluorochem
023173-5g
3-(Trimethylsilyl)anisole
 17876-90-3 96%
5g
 ￡303.00 2022-03-01
abcr
AB167233-1 g
3-(Trimethylsilyl)anisole; 96%
 17876-90-3
1g
 €200.80 2023-05-08
abcr
AB167233-5 g
3-(Trimethylsilyl)anisole; 96%
 17876-90-3
5g
 €455.00 2023-05-08
abcr
AB167233-1g
3-(Trimethylsilyl)anisole, 96%; .
 17876-90-3 96%
1g
 €193.80 2025-02-16
abcr
AB167233-5g
3-(Trimethylsilyl)anisole, 96%; .
 17876-90-3 96%
5g
 €556.00 2025-02-16
A2B Chem LLC
AB01299-1g
Benzene, 1-methoxy-3-(trimethylsilyl)-
 17876-90-3 97%
1g
 $125.00 2024-04-20
A2B Chem LLC
AB01299-5g
Benzene, 1-methoxy-3-(trimethylsilyl)-
 17876-90-3 97%
5g
 $358.00 2024-04-20
A2B Chem LLC
AB01299-500mg
Benzene, 1-methoxy-3-(trimethylsilyl)-
 17876-90-3 97%
500mg
 $101.00 2024-04-20
abcr
AB167233-10g
3-(Trimethylsilyl)anisole, 96%; .
 17876-90-3 96%
10g
 €906.40 2025-02-16

Benzene,1-methoxy-3-(trimethylsilyl)- Production Method

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